Cas no 51908-32-8 (Benzenesulfonamide, N-(3,4-dimethyl-5-isoxazolyl)-4-isothiocyanato-)

• Product Name: Benzenesulfonamide, N-(3,4-dimethyl-5-isoxazolyl)-4-isothiocyanato-
• CAS No: 51908-32-8
• MF: C₁₂H₁₁N₃O₃S₂
• MW: 309.3640396595
• CID: 1574712
• Update Time: 2024-08-24

Benzenesulfonamide, N-(3,4-dimethyl-5-isoxazolyl)-4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(3,4-dimethyl-5-isoxazolyl)-4-isothiocyanato-

• Inchi： 1S/C12H11N3O3S2/c1-8-9(2)14-18-12(8)15-20(16,17)11-5-3-10(4-6-11)13-7-19/h3-6,15H,1-2H3
• InChI Key： FKAJOUIWQRBNEB-UHFFFAOYSA-N
• SMILES： C1(S(NC2ON=C(C)C=2C)(=O)=O)=CC=C(N=C=S)C=C1

Computed Properties

• Exact Mass: 309.02433

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 502.9±60.0 °C(Predicted)
• PSA: 84.56
• pka: 5.52±0.10(Predicted)